4-bromo-5-methyl-1H-indazole-3-carboxylic acid

• Molecular Formula: C9H7BrN2O2
• Molecular Weight: 255.07 g/mol
• SMILES: CC1=C(C2=C(C=C1)NN=C2C(=O)O)Br
• InChI: InChI=1S/C9H7BrN2O2/c1-4-2-3-5-6(7(4)10)8(9(13)14)12-11-5/h2-3H,1H3,(H,11,12)(H,13,14)
• InChIKey: HIWOOFYIRGJINV-UHFFFAOYSA-N

4-Bromo-5-methyl-1H-indazole-3-carboxylic Acid: Product Overview

4-Bromo-5-methyl-1H-indazole-3-carboxylic acid (CAS 887578-83-8) is a heterocyclic building block in the indazole-3-carboxylic acid series, featuring a bromine atom at the 4-position and a methyl group at the 5-position of the indazole core [1]. This specific substitution pattern enables two orthogonal synthetic handles: the carboxylic acid at the 3-position for amide coupling or esterification, and the aryl bromide at the 4-position for cross-coupling reactions such as Suzuki-Miyaura [2]. The compound is typically supplied as a white to yellow solid with purity specifications ranging from 95% to 98% [3]. As an intermediate, it serves as a versatile precursor for generating diverse libraries of indazole-based kinase inhibitors, particularly those targeting PLK4, Aurora kinases, and other oncology-relevant protein kinases [4].

Workflow Orthogonal derivatization via C3-carboxylic acid and C4-aryl bromide handles

Selection Suitable for amide coupling and Suzuki-Miyaura cross-coupling in parallel library synthesis

Use context Indazole-based kinase inhibitor research (PLK4, Aurora) requiring late-stage diversification

• [1] PubChem. 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid. Compound Summary. CID 44119450. View Source
• [2] Gaulier, C.; et al. L'INDAZOLE ET SES DERIVES : SYNTHESES, REACTIVITES ET PROPRIETES BIOLOGIQUES. Revue Marocaine des Sciences Agronomiques et Vétérinaires. 2018. View Source
• [3] FDC-Chemical. 4-Bromo-5-methyl-1H-indazole-3-carboxylic acid. Product Specification Sheet. View Source
• [4] Cognit.ca. INDAZOLE COMPOUNDS AS KINASE INHIBITORS AND METHOD OF TREATING CANCER WITH SAME. Patent Abstract. View Source

Why Generic Indazoles Cannot Replace This Scaffold

In-class indazole-3-carboxylic acids are not functionally interchangeable due to the profound influence of substituent position and identity on both synthetic utility and ultimate biological activity. SAR studies on indazole-based kinase inhibitors have demonstrated that modifications at specific positions on the indazole ring significantly impact target potency, with bromine substitution often contributing to enhanced binding through halogen bonding interactions . Furthermore, the 4-position bromine atom in this compound provides a critical synthetic handle for late-stage diversification via cross-coupling chemistry—a feature absent in the non-brominated analog, 5-methyl-1H-indazole-3-carboxylic acid (CAS 1201-24-7) [1]. While other brominated indazole-3-carboxylic acids exist (e.g., 4-bromo-1H-indazole-3-carboxylic acid, 5-bromo-, 6-bromo-, or 7-bromo- isomers), the specific 4-bromo-5-methyl pattern offers a unique combination of electronic and steric properties that cannot be replicated by alternative regioisomers, making direct substitution without rigorous re-validation of SAR and synthetic routes inadvisable .

Non-brominated 5-methyl analog lacks the C4 aryl bromide handle, limiting diversification to the carboxylic acid position only. SAR and synthetic routes may not transfer directly.

Alternative bromo-regioisomers (5-Br, 6-Br, 7-Br) present distinct substitution vectors and electronic profiles. Interchanging regioisomers may shift SAR trajectories and require full re-validation.

• [1] ChemTradeHub. 5-Methyl-1H-indazole-3-carboxylic acid (CAS: 1201-24-7). Product Comparison. View Source

Quantitative Differentiation Data

Dual Reactive Handles for Divergent Synthesis

4-Bromo-5-methyl-1H-indazole-3-carboxylic acid contains two orthogonal functional groups: a carboxylic acid for amide bond formation and an aryl bromide for transition metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura). The non-brominated analog, 5-methyl-1H-indazole-3-carboxylic acid (CAS 1201-24-7), lacks the aryl bromide handle entirely, restricting diversification to the carboxylic acid position only. This structural distinction is critical for medicinal chemistry campaigns requiring late-stage functionalization to explore SAR around the 4-position [1].

Dual reactive handles

Class-level

2 vs 1 orthogonal handles (+1 aryl bromide)

Enables broader analog library synthesis for SAR exploration

Non-brominated comparator limited to C3 derivatization only

Evidence Dimension	Number of Orthogonal Reactive Handles for Diversification
Target Compound Data	2 (Carboxylic acid at C3; Aryl bromide at C4)
Comparator Or Baseline	5-Methyl-1H-indazole-3-carboxylic acid: 1 (Carboxylic acid at C3 only)
Quantified Difference	+1 reactive handle (aryl bromide)
Conditions	Structural comparison based on molecular formula and functional group analysis.

Why This Matters

Procurement of the brominated derivative provides access to a broader chemical space, as the 4-position can be further elaborated via cross-coupling, enabling the generation of diverse analog libraries not accessible from the non-brominated starting material.

• [1] Gaulier, C.; et al. L'INDAZOLE ET SES DERIVES : SYNTHESES, REACTIVITES ET PROPRIETES BIOLOGIQUES. Revue Marocaine des Sciences Agronomiques et Vétérinaires. 2018. View Source

Lipophilicity (cLogP) Advantage

The introduction of a bromine atom at the 4-position significantly alters the lipophilicity of the indazole-3-carboxylic acid scaffold. The target compound has a predicted LogP of approximately 2.33 . In contrast, the non-brominated analog, 5-methyl-1H-indazole-3-carboxylic acid, has a reported LogP of 1.85 [1]. This difference of 0.48 LogP units corresponds to an approximately 3-fold increase in partition coefficient, which can influence membrane permeability and protein binding characteristics in downstream applications.

Lipophilicity (cLogP)

Reported

ΔLogP +0.48 (≈3× partition coefficient increase)

Influences membrane permeability considerations in inhibitor design

Predicted value; verify with experimental LogD for lead series

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	cLogP = 2.33
Comparator Or Baseline	5-Methyl-1H-indazole-3-carboxylic acid: LogP = 1.85
Quantified Difference	ΔLogP = +0.48 (approximately 3x increase in partition coefficient)
Conditions	Predicted values from computational models; target compound data from vendor specification, comparator data from Chembase database.

Why This Matters

For researchers designing kinase inhibitors or CNS-penetrant molecules, the increased lipophilicity of the 4-bromo derivative may be advantageous or detrimental depending on the target product profile; this quantitative difference allows informed selection of the appropriate starting material for specific medicinal chemistry objectives.

• [1] Chembase. 5-Methyl-1H-indazole-3-carboxylic acid. Physicochemical Properties. LogD (pH=7.4) = -1.60; LogP = 1.85. View Source

Regioisomeric Specificity: Unique 4-Br-5-Me Pattern

The target compound features bromine substitution specifically at the 4-position and methyl at the 5-position. Alternative commercially available bromo-indazole-3-carboxylic acids include 4-bromo-1H-indazole-3-carboxylic acid (CAS 885521-80-2, lacking 5-methyl), 5-bromo-, 6-bromo-, and 7-bromo- isomers . Each regioisomer presents distinct electronic properties and steric profiles. The 4-bromo-5-methyl pattern is unique among commonly cataloged indazole-3-carboxylic acid building blocks. Substituting with an incorrect regioisomer would lead to a different SAR trajectory, as the position of the bromine atom dictates the vector of any subsequent cross-coupling derivatization and influences interactions with biological targets .

Regioisomeric identity

Class-level

Unique 4-Br, 5-CH₃ pattern (distinct CAS / InChI)

Ensures correct substitution vector for intended SAR trajectory

Confirm identity via ¹H NMR or LC-MS before library synthesis

Evidence Dimension	Substitution Pattern (Regioisomeric Identity)
Target Compound Data	4-Br, 5-CH3
Comparator Or Baseline	4-Bromo-1H-indazole-3-carboxylic acid: 4-Br (no 5-CH3); other isomers: 5-Br, 6-Br, or 7-Br
Quantified Difference	Unique substitution pattern; distinct CAS registry number and InChI Key.
Conditions	Structural analysis based on IUPAC nomenclature and CAS registry data.

Why This Matters

Ensuring procurement of the correct regioisomer is essential for maintaining the intended SAR trajectory in lead optimization programs. Use of an incorrect bromo-indazole isomer would invalidate prior structure-activity data and require complete re-synthesis and re-evaluation of compound libraries.

Optimal Research Applications

Parallel Diversification for Kinase Libraries

The dual reactive handles (carboxylic acid and aryl bromide) make this compound an ideal central scaffold for generating diverse kinase inhibitor libraries. The carboxylic acid can be coupled with various amines to generate 3-carboxamide derivatives, while the 4-bromo substituent enables subsequent diversification via Suzuki-Miyaura cross-coupling with aryl/heteroaryl boronic acids [1]. This orthogonal reactivity allows parallel synthesis strategies to explore SAR at both the 3- and 4-positions of the indazole core, which is particularly relevant for PLK4 and Aurora kinase inhibitor programs [2].

4-Aryl Indazole-3-Carboxamides for Oncology

Researchers focused on oncology targets where indazole-3-carboxamides have shown activity (e.g., PLK4, Aurora kinases) can utilize this compound as a key intermediate. The 4-bromo group provides a convenient handle for introducing diverse aryl or heteroaryl groups at the 4-position, a modification that can significantly influence potency and selectivity against kinase targets [1]. This enables exploration of SAR in a region of the indazole scaffold known to impact binding interactions [2].

Physicochemical Tuning for CNS/PNS Kinase Inhibitors

Given the quantitative difference in lipophilicity (cLogP 2.33 vs. 1.85 for the non-brominated analog), this compound offers a distinct starting point for medicinal chemists needing to dial in specific LogP values for CNS penetration or peripheral restriction. The bromine atom not only increases lipophilicity but also provides a synthetic handle that can be later replaced with more polar groups (e.g., via cross-coupling to introduce heteroaromatics) to fine-tune physicochemical properties during lead optimization [1].

Coordination Compounds as Anticancer Agents

Indazole-3-carboxylic acids have demonstrated utility as ligands for transition metal coordination compounds exhibiting anti-inflammatory and anticancer activities [1]. The 4-bromo-5-methyl derivative provides an opportunity to explore the impact of halogen substitution on the biological activity of such metal complexes, as halogen atoms can influence both the electronic properties of the ligand and intermolecular interactions within the coordination sphere [2].

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Dual orthogonal handles (CO₂H, Br)

Parallel diversification at C3 and C4

Kinase inhibitor SAR (PLK4, Aurora)

4-Bromo cross-coupling handle

Introduction of aryl/heteroaryl groups at C4

CNS/PNS kinase lead optimization

Elevated lipophilicity vs. non-brominated analog

Physicochemical tuning through bromine substitution

Metal complex anticancer research

Halogenated indazole ligand scaffold

Impact on coordination chemistry and bioactivity screening

• [1] Gaulier, C.; et al. L'INDAZOLE ET SES DERIVES : SYNTHESES, REACTIVITES ET PROPRIETES BIOLOGIQUES. Revue Marocaine des Sciences Agronomiques et Vétérinaires. 2018. View Source
• [2] Cognit.ca. INDAZOLE COMPOUNDS AS KINASE INHIBITORS AND METHOD OF TREATING CANCER WITH SAME. Patent Abstract. View Source
• [3] García-Valdivia, A. A.; et al. Anti-cancer and anti-inflammatory activities of a new family of coordination compounds based on divalent transition metal ions and indazole-3-carboxylic acid. J. Inorg. Biochem. 2021, 215, 111308. View Source